1. Home
  2. Product
  3. 5-[(4-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
5-[(4-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol 5-[(4-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
Brand Name: Vulcanchem
CAS No.: 107951-97-3
VCID: VC20818454
InChI: InChI=1S/C16H15N3O2S/c1-20-13-7-9-14(10-8-13)21-11-15-17-18-16(22)19(15)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,22)
SMILES: COC1=CC=C(C=C1)OCC2=NNC(=S)N2C3=CC=CC=C3
Molecular Formula: C16H15N3O2S
Molecular Weight: 313.4 g/mol

5-[(4-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol

CAS No.: 107951-97-3

Cat. No.: VC20818454

Molecular Formula: C16H15N3O2S

Molecular Weight: 313.4 g/mol

* For research use only. Not for human or veterinary use.

5-[(4-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol - 107951-97-3

Specification

CAS No. 107951-97-3
Molecular Formula C16H15N3O2S
Molecular Weight 313.4 g/mol
IUPAC Name 3-[(4-methoxyphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
Standard InChI InChI=1S/C16H15N3O2S/c1-20-13-7-9-14(10-8-13)21-11-15-17-18-16(22)19(15)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,22)
Standard InChI Key IPMIMUQYCSXGCJ-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)OCC2=NNC(=S)N2C3=CC=CC=C3
Canonical SMILES COC1=CC=C(C=C1)OCC2=NNC(=S)N2C3=CC=CC=C3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19